Cas no 61886-29-1 (sodium 4-cyclohexylbutyrate)

• Product Name: sodium 4-cyclohexylbutyrate
• CAS No: 61886-29-1
• MF: C₁₀H₁₇NaO₂
• MW: 192.23055434227
• MDL: MFCD00036395
• CID: 90135
• PubChem ID: 24853684
• Update Time: 2025-06-08

sodium 4-cyclohexylbutyrate Chemical and Physical Properties

Names and Identifiers

• sodium 4-cyclohexylbutyrate
• Sodium cyclohexanebutyrate
• SODIUM CYCLOHEXANEBUTYRATE (AAS)
• sodium,4-cyclohexylbutanoate
• SodiuM cyclohexanebutyrate, AAS, Certified Na Content
• sodium cyclohexyl butanoate
• Cyclohexanebutanoic acid,sodium salt
• DTXSID8069515
• NS00088373
• SCHEMBL3421970
• BZ9ZCJ9H7A
• 61886-29-1
• sodium 4-cyclohexylbutanoate
• MFCD00036395
• FT-0694923
• Cyclohexanebutanoic acid, sodium salt
• sodium;4-cyclohexylbutanoate
• UNII-BZ9ZCJ9H7A
• Cyclohexanebutanoic acid, sodium salt (1:1)
• EINECS 263-286-8
• G64556
• GBEFSJZAXXWKIO-UHFFFAOYSA-M
• DB-244803
• SODIUMCYCLOHEXANEBUTYRATE

• MDL： MFCD00036395
• Inchi： 1S/C10H18O2.Na/c11-10(12)8-4-7-9-5-2-1-3-6-9;/h9H,1-8H2,(H,11,12);/q;+1/p-1
• InChI Key： GBEFSJZAXXWKIO-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCC1CCCCC1)=O

Computed Properties

• Exact Mass: 192.11300
• Monoisotopic Mass: 192.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Powder.
• Melting Point: 264 °C (dec.) (lit.)
• PSA: 40.13000
• LogP: 1.48690
• Solubility: Soluble in a variety of organic solvents

sodium 4-cyclohexylbutyrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes

Additional information on sodium 4-cyclohexylbutyrate

Introduction to Sodium 4-Cyclohexylbutyrate (CAS No. 61886-29-1)

Sodium 4-cyclohexylbutyrate, a compound with the chemical formula C₁₁H₂₁NO₂ and the CAS number 61886-29-1, is a significant molecule in the field of pharmaceuticals and biochemical research. This compound, often referred to by its systematic name, has garnered attention due to its potential applications in drug development and therapeutic interventions. The structural integrity of sodium 4-cyclohexylbutyrate, characterized by its cyclohexyl and butyrate moieties, contributes to its unique chemical properties that make it a valuable candidate for various scientific explorations.

The sodium salt form of 4-cyclohexylbutyric acid enhances its solubility in aqueous solutions, making it more accessible for formulation in pharmaceutical products. This solubility profile is particularly advantageous for drug delivery systems where bioavailability is a critical factor. The compound's ability to interact with biological targets at the molecular level has sparked considerable interest among researchers aiming to develop novel therapeutic agents.

Recent studies have highlighted the potential of sodium 4-cyclohexylbutyrate as an neuroprotective agent. Research indicates that this compound may modulate neurotransmitter release and receptor activity, which could be beneficial in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The cyclohexyl group in its structure imparts stability, while the butyrate moiety is known to have anti-inflammatory properties, further enhancing its therapeutic potential.

In addition to its neurological applications, sodium 4-cyclohexylbutyrate has shown promise in metabolic research. Studies suggest that it can influence lipid metabolism and insulin sensitivity, making it a candidate for addressing metabolic syndromes and related complications. The compound's interaction with cellular pathways involved in energy homeostasis has been a focal point of recent investigations, providing insights into its mechanisms of action.

The synthesis of sodium 4-cyclohexylbutyrate involves well-established chemical methodologies that ensure high purity and yield. The process typically involves the esterification of 4-cyclohexylbutanoic acid with sodium hydroxide, resulting in the formation of the sodium salt. This synthetic route is efficient and scalable, making it suitable for industrial production. Advances in catalytic processes have further refined the synthesis, reducing reaction times and improving overall yields.

Quality control and analytical techniques play a crucial role in ensuring the efficacy of sodium 4-cyclohexylbutyrate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. These analytical methods provide researchers with reliable data necessary for further development and application.

The pharmacokinetic properties of sodium 4-cyclohexylbutyrate are another area of active research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand how it behaves within the body. This information is vital for optimizing dosages and formulations to maximize therapeutic effects while minimizing potential side effects.

Future research directions for sodium 4-cyclohexylbutyrate include exploring its role in cancer therapy. Preliminary findings suggest that it may inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and apoptosis. These discoveries open new avenues for developing targeted cancer treatments that leverage the unique properties of this compound.

The versatility of sodium 4-cyclohexylbutyrate extends beyond pharmaceutical applications. Its potential use in agricultural science as a plant growth regulator has also been investigated. By influencing plant hormone levels and stress responses, this compound could enhance crop yield and resilience to environmental challenges.

In conclusion, sodium 4-cyclohexylbutyrate (CAS No. 61886-29-1) is a multifaceted compound with significant implications in various scientific domains. Its structural features, combined with emerging research findings, position it as a promising candidate for future therapeutic developments. As scientific understanding continues to evolve, the applications of sodium 4-cyclohexylbutyrate are expected to expand, offering new solutions to complex biological challenges.